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Cat. No.: B1313852 Get Quote

Technical Guide: (2-methyl-1H-indol-5-
yl)methanamine
For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-methyl-1H-indol-5-yl)methanamine is a heterocyclic organic compound belonging to the

indole family. The indole scaffold is a prominent feature in many biologically active natural

products and synthetic compounds, making its derivatives, such as (2-methyl-1H-indol-5-
yl)methanamine, of significant interest in medicinal chemistry and drug discovery. This

technical guide provides a summary of the available information on (2-methyl-1H-indol-5-
yl)methanamine, including its chemical properties and potential therapeutic applications based

on the activities of related indole derivatives.

It is important to note that while the foundational chemical data for this specific compound is

available, detailed experimental protocols and elucidated signaling pathways are not

extensively documented in publicly accessible literature. Therefore, this guide also presents

information on closely related compounds to provide a contextual understanding of its potential

synthesis and biological activities.

Chemical and Physical Properties
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The fundamental chemical and physical properties of (2-methyl-1H-indol-5-yl)methanamine
are summarized in the table below.

Property Value

CAS Number 36798-25-1

Molecular Formula C₁₀H₁₂N₂

Molecular Weight 160.22 g/mol

IUPAC Name (2-methyl-1H-indol-5-yl)methanamine

Synthesis
A detailed, peer-reviewed synthesis protocol specifically for (2-methyl-1H-indol-5-
yl)methanamine is not readily available in the surveyed literature. However, the synthesis of a

structurally similar compound, (2,3-dihydro-1H-indol-5-ylmethyl)amine, has been documented

and can serve as a reference for a potential synthetic route. The procedure involves the

deprotection of a protected amine precursor.

Representative Experimental Protocol: Synthesis of (2,3-
dihydro-1H-indol-5-ylmethyl)amine
A detailed protocol for the synthesis of the related compound (2,3-dihydro-1H-indol-5-

ylmethyl)amine has been reported.[1][2][3] The process involves the deprotection of 2-((1-

acetylindolin-5-yl)methyl)isoindoline-1,3-dione.[1][2][3]

Synthesis of (2,3-dihydro-1H-indol-5-ylmethyl)amine dihydrochloride: A mixture of 2-((1-

acetylindolin-5-yl)methyl)isoindoline-1,3-dione (2 g, 6.3 mmol) and hydrazine hydrate (1 mL,

31.6 mmol) in methanol (20 mL) is refluxed for 3 hours.[1] The excess methanol is removed

under reduced pressure. Water (10 mL) and concentrated HCl (10 mL) are added to the

residue, and the mixture is heated with stirring for 3 hours at 70 °C. After filtering the

precipitate, the aqueous layer is evaporated. The resulting residue is washed with acetone and

dried.[1]

Synthesis of (2,3-dihydro-1H-indol-5-ylmethyl)amine: The dihydrochloride salt (1 g, 4.56 mmol)

is dissolved in water (8 mL). A 40% NaOH solution is added dropwise at room temperature until
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the pH reaches 9. The solution is then extracted with CH₂Cl₂ (2 x 10 mL). The combined

organic phases are dried over MgSO₄, filtered, and concentrated under reduced pressure to

yield the final product.[1]

Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of an

indolylmethanamine derivative, based on the protocol for the related compound.
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General Synthesis Workflow for an Indolylmethanamine Derivative

Protected Indole Precursor
(e.g., 2-((1-acetylindolin-5-yl)methyl)isoindoline-1,3-dione)

Deprotection Step 1
(e.g., Hydrazine hydrate in Methanol, Reflux)

Deprotection Step 2
(e.g., HCl in Water, Heat)

Dihydrochloride Salt Intermediate

Neutralization
(e.g., NaOH solution)

Extraction with Organic Solvent
(e.g., CH2Cl2)

Final Product
((indol-5-yl)methanamine derivative)

Click to download full resolution via product page

Caption: General synthesis workflow for an indolylmethanamine derivative.
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Potential Biological Activities and Therapeutic
Applications
While specific biological data for (2-methyl-1H-indol-5-yl)methanamine is limited, the broader

class of indole derivatives has been extensively studied and shown to possess a wide range of

pharmacological activities.[4] These activities provide a basis for predicting the potential

therapeutic applications of this compound.

Potential Biological Activity Description

Anticancer

Indole derivatives have been shown to exhibit

anticancer properties by targeting various

cellular processes involved in cancer

development.[5] Some compounds act as

tubulin polymerization inhibitors, leading to cell

cycle arrest and apoptosis.[5][6]

Antimicrobial

Many indole-based compounds have

demonstrated antibacterial and antifungal

properties.[4]

Anti-inflammatory
Certain indole derivatives have shown potential

as anti-inflammatory agents.[7]

Analgesic
The indole scaffold is present in compounds that

exhibit analgesic effects.

Antidepressant
Some indole derivatives have been investigated

for their antidepressant effects.[8]

Central Nervous System (CNS) Activity

Certain indole alkaloids are known to interact

with neurotransmitter receptors in the brain,

suggesting potential applications in treating

neurological disorders.

Signaling Pathways
There is currently no specific information available in the public domain detailing the signaling

pathways modulated by (2-methyl-1H-indol-5-yl)methanamine. Research into the biological
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activities of various indole derivatives suggests that they can interact with a multitude of

targets. For instance, some anticancer indole compounds are known to interfere with tubulin

polymerization, a critical process in cell division.[5][6] Others may act as inhibitors of specific

enzymes like histone deacetylases (HDACs) or kinases involved in cancer cell proliferation.[8]

Further research is required to elucidate the specific mechanism of action and signaling

pathways associated with (2-methyl-1H-indol-5-yl)methanamine.

Conclusion
(2-methyl-1H-indol-5-yl)methanamine is a compound of interest due to its indole core

structure, which is associated with a wide range of biological activities. While detailed

experimental data for this specific molecule is not extensively available, the information on

related compounds provides a valuable framework for future research. The synthesis of this

compound is likely achievable through established organic chemistry methods, and it holds

potential for investigation in various therapeutic areas, particularly in oncology and infectious

diseases. Further in-depth studies are necessary to fully characterize its biological profile and

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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